molecular formula C9H11NO B1641883 4-Hydroxy-3-methylindoline

4-Hydroxy-3-methylindoline

Cat. No.: B1641883
M. Wt: 149.19 g/mol
InChI Key: VWKHFAKBJPIQGI-UHFFFAOYSA-N
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Description

4-Hydroxy-3-methylindoline is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H11NO

Molecular Weight

149.19 g/mol

IUPAC Name

3-methyl-2,3-dihydro-1H-indol-4-ol

InChI

InChI=1S/C9H11NO/c1-6-5-10-7-3-2-4-8(11)9(6)7/h2-4,6,10-11H,5H2,1H3

InChI Key

VWKHFAKBJPIQGI-UHFFFAOYSA-N

SMILES

CC1CNC2=C1C(=CC=C2)O

Canonical SMILES

CC1CNC2=C1C(=CC=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.35 g of sodium cyanoborohydride are gradually added to a solution of 1.0 g of 3-methyl-1H-indol-4-ol in 35 ml of acetic acid under argon cooled to a temperature of about 15° C. The reaction mixture is allowed to warm up to ambient temperature. After 16.5 hours, the reaction mixture is treated with 15 ml of water, and then concentrated to dryness under reduced pressure. The residue is taken up in 75 ml of ethyl acetate, and then treated with 60 ml of a saturated sodium hydrogen carbonate solution. After stirring for 1 hour and then settling out, the organic phase is separated and the aqueous phase is extracted with 50 ml of ethyl acetate. The organic phases are combined, washed with saturated brine, dried over anhydrous magnesium sulfate, filtered, and then concentrated to dryness under reduced pressure. The residue is purified by chromatography on a 70 g cartridge of 15-40 μm silica, elution being carried out with an 80/20 v/v cyclohexane/ethyl acetate mixture, with a flow rate of 80 ml/min. 0.45 g of 4-hydroxy-3-methylindoline is thus obtained in the form of a pale yellow solid, the characteristics of which are the following:
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1 g
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15 mL
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